Cas no 2169623-74-7 (4-hydroxycubane-1-carboxylic acid)

• Product Name: 4-hydroxycubane-1-carboxylic acid
• CAS No: 2169623-74-7
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD31537461
• CID: 5106233
• Update Time: 2026-03-03

4-hydroxycubane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxy-cubane-4-carboxylic acid
• 4-hydroxycubane-1-carboxylic acid

• MDL： MFCD31537461
• Inchi： 1S/C9H8O3/c10-7(11)8-1-4-2(8)6-3(8)5(1)9(4,6)12/h1-6,12H,(H,10,11)
• InChI Key： FONDOVWTJIBTOQ-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)C3C4C5(O)C3C1C5C42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids

Additional information on 4-hydroxycubane-1-carboxylic acid

Recent Advances in the Synthesis and Applications of 4-Hydroxycubane-1-carboxylic Acid (CAS: 2169623-74-7)

4-Hydroxycubane-1-carboxylic acid (CAS: 2169623-74-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique cubane scaffold and functional versatility. Recent studies have focused on its synthesis, structural characterization, and potential applications in drug discovery and material science. This research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

The cubane framework, characterized by its high symmetry and strain energy, offers unique advantages in drug design, including enhanced metabolic stability and the ability to mimic bioactive conformations. 4-Hydroxycubane-1-carboxylic acid, with its hydroxyl and carboxyl functional groups, serves as a valuable building block for the synthesis of novel pharmaceuticals and materials. Recent research has demonstrated its utility in the development of enzyme inhibitors, where the cubane core acts as a bioisostere for phenyl or cyclohexyl rings, improving binding affinity and selectivity.

One of the key advancements in the synthesis of 4-hydroxycubane-1-carboxylic acid involves the optimization of multi-step synthetic routes to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a streamlined approach utilizing photochemical [2+2] cycloaddition followed by selective oxidation, achieving a 45% overall yield. This method addresses previous challenges associated with the instability of intermediate cubane derivatives, paving the way for scalable production.

In the realm of medicinal chemistry, 4-hydroxycubane-1-carboxylic acid has been investigated as a precursor for the development of novel antiviral agents. Researchers have successfully incorporated the cubane moiety into protease inhibitors, demonstrating potent activity against SARS-CoV-2 and other RNA viruses. The compound's rigid structure and polar functional groups enhance interactions with viral enzymes, as evidenced by molecular docking studies and in vitro assays. These findings highlight its potential as a scaffold for next-generation antiviral drugs.

Beyond pharmaceuticals, 4-hydroxycubane-1-carboxylic acid has found applications in materials science. Its high energy density and thermal stability make it a promising candidate for energetic materials and propellants. Recent work has explored its use in the synthesis of cubane-based polymers, which exhibit exceptional mechanical properties and resistance to degradation. These materials are being evaluated for use in aerospace and defense applications, where performance under extreme conditions is critical.

In conclusion, 4-hydroxycubane-1-carboxylic acid (CAS: 2169623-74-7) represents a versatile and high-value compound with broad applications in chemical biology and materials science. Ongoing research continues to uncover new synthetic methodologies and functional applications, reinforcing its importance in both academic and industrial settings. Future studies are expected to further elucidate its potential in drug discovery and advanced material development, solidifying its role as a cornerstone of modern chemical innovation.